Cas no 59726-37-3 (Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester)

Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester structure
59726-37-3 structure
Product Name:Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester
CAS No:59726-37-3
MF:C12H20O4
MW:228.284804344177
CID:379976
PubChem ID:297236
Update Time:2025-04-19

Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-ethyl-2-(2-propen-1-yl)-, 1,3-diethyl ester
    • diethyl 2-allyl-2-ethylmalonate
    • diethyl 2-ethyl-2-prop-2-enylpropanedioate
    • 2-allyl-2-ethylmalonic acid diethyl ester
    • AC1L6RBW
    • Aethyl-allyl-malonsaeure-diaethylester
    • diethyl allylethylmalonate
    • ethyl-allyl-malonic acid diethyl ester
    • Ethyl-allyl-malonsaeurediethylester
    • Ethyl-allyl-malonsaeure-diethylester
    • NSC168187
    • NSC-168187
    • PBRQGKCIULJERJ-UHFFFAOYSA-N
    • 59726-37-3
    • DTXSID20304911
    • SCHEMBL3519692
    • Inchi: 1S/C12H20O4/c1-5-9-12(6-2,10(13)15-7-3)11(14)16-8-4/h5H,1,6-9H2,2-4H3
    • InChI Key: PBRQGKCIULJERJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(CC=C)CC)=O

Computed Properties

  • Exact Mass: 228.1362
  • Monoisotopic Mass: 228.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 9
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 0.998
  • Boiling Point: 244°C at 760 mmHg
  • Flash Point: 105.2°C
  • Refractive Index: 1.445
  • PSA: 52.6
  • LogP: 2.08510
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